Cas no 2138247-16-0 (Propanamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl-)

• Product Name: Propanamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl-
• CAS No: 2138247-16-0
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5260193
• Update Time: 2025-06-08

Propanamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl-

• Inchi： 1S/C13H20N2O/c1-8(2)13(16)15-12-6-5-9(3)11(7-14)10(12)4/h5-6,8H,7,14H2,1-4H3,(H,15,16)
• InChI Key： YRYMHKLVZZEFFB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(CN)=C1C)(=O)C(C)C

Additional information on Propanamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl-

Research Brief on Propanamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl- (CAS: 2138247-16-0)

Propanamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl- (CAS: 2138247-16-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential therapeutic applications. The presence of an aminomethyl group and dimethylphenyl moiety suggests its relevance in targeting specific biological pathways, particularly in the context of enzyme inhibition or receptor modulation.

Recent studies have focused on the synthesis and characterization of this compound, with an emphasis on its physicochemical properties and biological activity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. Preliminary in vitro assays indicate that this compound exhibits promising activity against certain enzyme targets, making it a candidate for further drug development efforts.

One of the key research objectives has been to elucidate the mechanism of action of Propanamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl-. Computational modeling and molecular docking studies have provided insights into its binding affinity and interaction with target proteins. These findings are critical for understanding its potential as a lead compound in the design of novel therapeutics.

In addition to its biochemical properties, recent investigations have explored the pharmacokinetic and toxicological profiles of this compound. Early-stage animal studies have been conducted to assess its bioavailability, metabolic stability, and safety. While the results are preliminary, they suggest a favorable pharmacokinetic profile with minimal off-target effects, warranting further preclinical evaluation.

The potential applications of Propanamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl- extend beyond its immediate therapeutic uses. Its structural framework serves as a valuable scaffold for the development of analogs with enhanced potency and selectivity. Researchers are actively exploring modifications to the core structure to optimize its pharmacological properties.

In conclusion, Propanamide, N-[3-(aminomethyl)-2,4-dimethylphenyl]-2-methyl- (CAS: 2138247-16-0) represents a promising area of research in chemical biology and drug discovery. Its unique structural attributes and preliminary biological activity make it a compound of interest for further investigation. Future studies will likely focus on advancing its development through rigorous preclinical and clinical testing to fully realize its therapeutic potential.